Cas no 474316-80-8 (1,3-Cyclohexanediol,1-(1-methylethyl)-(9CI))

• Product Name: 1,3-Cyclohexanediol,1-(1-methylethyl)-(9CI)
• CAS No: 474316-80-8
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 930984
• Update Time: 2023-03-27

1,3-Cyclohexanediol,1-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,1-(1-methylethyl)-(9CI)

• Inchi： 1S/C9H18O2/c1-7(2)9(11)5-3-4-8(10)6-9/h7-8,10-11H,3-6H2,1-2H3
• InChI Key： RMISWOMSTDHPKV-UHFFFAOYSA-N
• SMILES： C1(C(C)C)(O)CCCC(O)C1

Computed Properties

• Exact Mass: 158.131
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2